4-[({[2-(4-morpholinyl)ethyl]amino}carbonothioyl)amino]benzenesulfonamide

• IUPAC Name: 1-(2-morpholin-4-ylethyl)-3-(4-sulfamoylphenyl)thiourea
• InChI: InChI=1S/C13H20N4O3S2/c14-22(18,19)12-3-1-11(2-4-12)16-13(21)15-5-6-17-7-9-20-10-8-17/h1-4H,5-10H2,(H2,14,18,19)(H2,15,16,21)
• InChI Key: QPLZYOSAFQVOIG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=S)NC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C13H20N4O3S2
• Molecular Weight: 344.5 g/mol

Description

The compound is part of a broader family of benzenesulfonamides, which have been extensively studied for their inhibitory activity against various enzymes, including carbonic anhydrases. These enzymes are involved in numerous physiological processes, making the inhibitors valuable for exploring therapeutic applications.

Synthesis Analysis

The synthesis of such compounds typically involves the formation of a benzenesulfonamide core, followed by the introduction of functional groups that include morpholinyl and carbonothioyl groups. For example, the synthesis of related compounds has been achieved through reactions involving thiourea derivatives, indicating a potential pathway for synthesizing the specified molecule through stepwise functionalization and cyclization reactions (Casini et al., 2002).